Cas no 25872-02-0 (2-Propen-1-one,3-chloro-1-(1-naphthalenyl)-)

• Product name: 2-Propen-1-one,3-chloro-1-(1-naphthalenyl)-
• CAS No: 25872-02-0
• MF: C₁₃H₉ClO
• MW: 216.662962675095
• CID: 258000
• PubChem ID: 6445253

2-Propen-1-one,3-chloro-1-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-chloro-1-(1-naphthalenyl)-
• (E)-3-chloro-1-naphthalen-1-ylprop-2-en-1-one
• 25872-02-0
• 1',1'-Acrylonaphthone, 3-chloro-
• 3-Chloro-1',1'-acrylonaphthone
• BRN 2831614
• 3-Chloro-1-acrylonaphthone

• Inchi： InChI=1S/C13H9ClO/c14-9-8-13(15)12-7-3-5-10-4-1-2-6-11(10)12/h1-9H/b9-8+
• InChI Key： FVAJBZADZNHVMM-CMDGGOBGSA-N
• SMILES： Cl/C=C/C(C1C2C(=CC=CC=2)C=CC=1)=O

Computed Properties

• Exact Mass: 216.03427
• Monoisotopic Mass: 216.034193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.7

Experimental Properties

• Density: 1.226
• Boiling Point: 343.6°C at 760 mmHg
• Flash Point: 180°C
• Refractive Index: 1.64
• PSA: 17.07